1-{[1-(2,3,4-Trimethoxybenzyl)-3-piperidinyl]carbonyl}azepane

• Molecular Formula: C22H34N2O4
• Molecular Weight: 390.5 g/mol
• IUPAC Name: azepan-1-yl-[1-[(2,3,4-trimethoxyphenyl)methyl]piperidin-3-yl]methanone
• InChI: InChI=1S/C22H34N2O4/c1-26-19-11-10-17(20(27-2)21(19)28-3)15-23-12-8-9-18(16-23)22(25)24-13-6-4-5-7-14-24/h10-11,18H,4-9,12-16H2,1-3H3
• InChI Key: ICLJWEUKNWPSAO-UHFFFAOYSA-N
• SMILES: COC1=C(C(=C(C=C1)CN2CCCC(C2)C(=O)N3CCCCCC3)OC)OC

Description

1-{[1-(2,3,4-Trimethoxybenzyl)-3-piperidinyl]carbonyl}azepane, also known as TACAZEP, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. TACAZEP belongs to the class of azepane derivatives and has shown promising results in biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 1-{[1-(2,3,4-Trimethoxybenzyl)-3-piperidinyl]carbonyl}azepane is not fully understood. However, it is believed to act as a modulator of the GABAergic system. It has been found to enhance the activity of GABA receptors, which are responsible for inhibitory neurotransmission in the brain. 1-{[1-(2,3,4-Trimethoxybenzyl)-3-piperidinyl]carbonyl}azepane has also been shown to inhibit the activity of enzymes that degrade GABA, resulting in increased levels of GABA in the brain.
Biochemical and Physiological Effects:
1-{[1-(2,3,4-Trimethoxybenzyl)-3-piperidinyl]carbonyl}azepane has been found to have several biochemical and physiological effects. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease. 1-{[1-(2,3,4-Trimethoxybenzyl)-3-piperidinyl]carbonyl}azepane has also been found to have analgesic and anti-inflammatory effects, making it a potential candidate for the treatment of chronic pain and inflammation.

Advantages and Limitations for Lab Experiments

1-{[1-(2,3,4-Trimethoxybenzyl)-3-piperidinyl]carbonyl}azepane has several advantages for lab experiments. It is easy to synthesize and purify, making it readily available for research. 1-{[1-(2,3,4-Trimethoxybenzyl)-3-piperidinyl]carbonyl}azepane has also been found to have low toxicity and is well-tolerated in animal models. However, 1-{[1-(2,3,4-Trimethoxybenzyl)-3-piperidinyl]carbonyl}azepane has some limitations for lab experiments. Its mechanism of action is not fully understood, and more research is needed to determine its exact role in the GABAergic system.

Future Directions

There are several future directions for the research on 1-{[1-(2,3,4-Trimethoxybenzyl)-3-piperidinyl]carbonyl}azepane. One potential direction is the development of 1-{[1-(2,3,4-Trimethoxybenzyl)-3-piperidinyl]carbonyl}azepane derivatives with improved potency and selectivity. Another direction is the investigation of 1-{[1-(2,3,4-Trimethoxybenzyl)-3-piperidinyl]carbonyl}azepane's potential applications in the treatment of other neurological disorders. Additionally, more research is needed to determine the long-term effects of 1-{[1-(2,3,4-Trimethoxybenzyl)-3-piperidinyl]carbonyl}azepane and its safety profile in humans.
Conclusion:
In conclusion, 1-{[1-(2,3,4-Trimethoxybenzyl)-3-piperidinyl]carbonyl}azepane is a chemical compound that has shown promising results in scientific research. Its potential applications in the treatment of neurological disorders and chronic pain make it an attractive candidate for further investigation. The synthesis method is simple and efficient, and 1-{[1-(2,3,4-Trimethoxybenzyl)-3-piperidinyl]carbonyl}azepane has several advantages for lab experiments. However, more research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

1-{[1-(2,3,4-Trimethoxybenzyl)-3-piperidinyl]carbonyl}azepane can be synthesized using a simple and efficient method. The reaction involves the condensation of 2,3,4-trimethoxybenzaldehyde and piperidine with the use of a carbonyl azide reagent. The resulting product is then reduced to obtain 1-{[1-(2,3,4-Trimethoxybenzyl)-3-piperidinyl]carbonyl}azepane. The purity and yield of 1-{[1-(2,3,4-Trimethoxybenzyl)-3-piperidinyl]carbonyl}azepane can be improved by using different purification techniques such as column chromatography and recrystallization.

Scientific Research Applications

1-{[1-(2,3,4-Trimethoxybenzyl)-3-piperidinyl]carbonyl}azepane has been studied extensively in various scientific fields such as neuroscience, pharmacology, and medicinal chemistry. It has been found to have potential applications in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy. 1-{[1-(2,3,4-Trimethoxybenzyl)-3-piperidinyl]carbonyl}azepane has also been studied for its analgesic and anti-inflammatory properties.